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Compound of Interest

(2S)-4-hydroxypyrrolidine-2-
Compound Name:
carboxylic acid

Cat. No.: B1607316

An Application Guide to (2S)-4-Hydroxypyrrolidine-2-Carboxylic Acid: A Chiral Cornerstone
for Synthesis

Introduction: The Strategic Value of a Natural
Building Block

(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid, commonly known as trans-4-hydroxy-L-proline
(Hyp), is a non-proteinogenic amino acid most famously recognized as a major component of
collagen, where it comprises up to 13.5% of the protein's structure.[1] Its natural abundance,
derived from the post-translational hydroxylation of proline residues, makes it an inexpensive
and readily available chiral starting material.[1][2] For the synthetic chemist, hydroxyproline is
not merely a modified amino acid but a powerful chiral building block. Its rigid pyrrolidine ring,
endowed with three stereocenters (C2, C4, and upon N-derivatization, the nitrogen itself),
offers a conformationally constrained scaffold. The true synthetic versatility of Hyp, however,
lies in the strategic placement of its functional groups: a secondary amine, a carboxylic acid,
and a secondary alcohol. The C4-hydroxyl group, in particular, serves as a versatile handle for
a vast array of chemical transformations, enabling chemists to access a diverse library of
complex chiral molecules, from novel amino acids and peptide mimetics to potent
pharmaceuticals like carbapenem antibiotics and neuroexcitatory kainoid analogues.[3][4]

This guide provides an in-depth exploration of the key synthetic strategies and protocols that
leverage the unique stereochemical and functional attributes of (2S,4R)-4-hydroxy-L-proline,
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empowering researchers in medicinal chemistry and drug development to harness its full
potential.

Physicochemical Properties & Handling

A clear understanding of the fundamental properties of the starting material is paramount for
successful and safe experimentation.

Property Value

(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic
acid[1]

IUPAC Name

L-Hydroxyproline, trans-4-Hydroxy-L-proline,
Common Names

Hyp
CAS Number 51-35-4[1]
Molecular Formula CsHoNO3[1]
Molar Mass 131.13 g-'mol=1[1]
Appearance White to off-white crystalline powder[5]
Solubility Soluble in water (approx. 100 mg/mL)[4]
Storage Store at room temperature, keep dry.

Core Synthetic Strategy: Protection and Activation

The synthetic utility of hydroxyproline is unlocked through a logical sequence of protecting
group manipulations and functional group transformations. The secondary amine and
carboxylic acid must typically be masked to allow for selective chemistry at the C4-hydroxyl

group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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